Cas no 1806487-86-4 (Methyl 2-hydroxy-4-methylpyrimidine-5-acetate)

• Product Name: Methyl 2-hydroxy-4-methylpyrimidine-5-acetate
• CAS No: 1806487-86-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4826680
• Update Time: 2025-06-08

Methyl 2-hydroxy-4-methylpyrimidine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-4-methylpyrimidine-5-acetate

• Inchi： 1S/C8H10N2O3/c1-5-6(3-7(11)13-2)4-9-8(12)10-5/h4H,3H2,1-2H3,(H,9,10,12)
• InChI Key： ONJBCUGYKDFRSQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC(NC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: -0.5
• Topological Polar Surface Area: 67.8

Additional information on Methyl 2-hydroxy-4-methylpyrimidine-5-acetate

Methyl 2-hydroxy-4-methylpyrimidine-5-acetate (CAS No. 1806487-86-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-hydroxy-4-methylpyrimidine-5-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1806487-86-4, is a compound of significant interest in the realm of pharmaceutical chemistry. This molecule, characterized by its pyrimidine core structure and ester functionality, has emerged as a crucial intermediate in the synthesis of various therapeutic agents. The 2-hydroxy and 4-methyl substituents on the pyrimidine ring contribute to its versatility, enabling diverse chemical modifications that are essential for developing novel drugs.

The importance of this compound cannot be overstated, particularly in the context of recent advancements in drug discovery. Pyrimidine derivatives are widely recognized for their biological activity, with applications spanning antiviral, anticancer, and anti-inflammatory therapies. Methyl 2-hydroxy-4-methylpyrimidine-5-acetate serves as a building block for more complex molecules, facilitating the construction of pharmacophores that exhibit potent interactions with biological targets. Its role in synthesizing these derivatives has been highlighted in numerous studies published in leading scientific journals.

In recent years, researchers have explored the potential of this compound in developing treatments for chronic diseases. For instance, its incorporation into nucleoside analogs has shown promise in combating viral infections. The 5-acetate moiety enhances the compound's reactivity, allowing for further functionalization through ester hydrolysis or transesterification reactions. These transformations are pivotal in creating libraries of compounds for high-throughput screening, a cornerstone of modern drug discovery.

The synthesis of Methyl 2-hydroxy-4-methylpyrimidine-5-acetate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of malonic acid derivatives with urea or thiourea, followed by methylation and esterification steps. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the production of this intermediate more scalable and cost-effective. Such improvements are critical for ensuring a steady supply of key pharmaceutical ingredients.

One notable application of Methyl 2-hydroxy-4-methylpyrimidine-5-acetate is in the development of antiviral agents. The pyrimidine scaffold is structurally similar to natural nucleobases, making it an ideal candidate for designing inhibitors that disrupt viral replication cycles. Recent studies have demonstrated its utility in synthesizing compounds that inhibit enzymes such as thymidylate synthase, which are essential for viral DNA synthesis. These findings underscore the compound's potential as a lead molecule in antiviral drug development.

The compound's versatility also extends to anticancer research. Pyrimidine-based drugs have long been recognized for their ability to interfere with DNA replication and repair mechanisms in cancer cells. Methyl 2-hydroxy-4-methylpyrimidine-5-acetate can be modified to produce kinase inhibitors or other targeted therapies that selectively inhibit tumor growth. Preliminary studies have shown promising results when this intermediate is incorporated into molecules designed to disrupt signaling pathways involved in cancer progression.

In addition to its therapeutic applications, Methyl 2-hydroxy-4-methylpyrimidine-5-acetate plays a role in biochemical research. Its structural features make it a valuable tool for studying enzyme-substrate interactions and developing enzyme inhibitors. Researchers utilize this compound to probe the mechanisms of enzymes involved in metabolic pathways, providing insights that could lead to new therapeutic strategies.

The future prospects for Methyl 2-hydroxy-4-methylpyrimidine-5-acetate are bright, given its broad utility and the ongoing innovation in synthetic chemistry. As new methodologies emerge, the possibilities for modifying this intermediate will expand, opening doors to novel drug candidates across multiple therapeutic areas. Collaborative efforts between academia and industry are likely to drive further advancements, ensuring that this compound remains at the forefront of pharmaceutical research.